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Abstract
This technical guide provides a comprehensive overview of 1-Bromo-4-(chloromethyl)-2-
methylbenzene (CAS Number: 149104-97-2), a halogenated aromatic hydrocarbon with

significant potential as a versatile building block in organic synthesis. This document is

intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry. It covers the chemical and physical properties, a detailed experimental

protocol for its synthesis, and a discussion of its potential applications, particularly as an

intermediate in the creation of novel therapeutic agents. Due to the limited availability of public

data for this specific compound, information from structurally similar molecules is included to

provide a broader context for its reactivity and potential utility.

Chemical and Physical Properties
1-Bromo-4-(chloromethyl)-2-methylbenzene is a substituted toluene derivative containing

both a bromine atom and a chloromethyl group. These functional groups provide two distinct

points for chemical modification, making it a valuable intermediate in the synthesis of more

complex molecules. The quantitative data available for this compound are summarized in Table

1.
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Property Value Reference

CAS Number 149104-97-2 [1]

Molecular Formula C₈H₈BrCl [1]

Molecular Weight 219.51 g/mol [1]

IUPAC Name
1-bromo-4-(chloromethyl)-2-

methylbenzene

Physical Form Yellow to Brown Liquid

Purity ≥95% [2]

Storage Temperature -20°C [1]

InChI Key
GHIUFUSYLQYGNS-

UHFFFAOYSA-N
[2]

Synthesis of 1-Bromo-4-(chloromethyl)-2-
methylbenzene
The synthesis of 1-Bromo-4-(chloromethyl)-2-methylbenzene can be achieved through the

chlorination of the corresponding alcohol, (4-bromo-2-methyl-phenyl)methanol. This reaction is

a common transformation in organic synthesis.

Experimental Protocol: Chlorination of (4-bromo-2-
methyl-phenyl)methanol
This protocol is based on a general procedure for the conversion of benzylic alcohols to

benzylic chlorides.

Materials:

(4-bromo-2-methyl-phenyl)methanol

Methanesulfonyl chloride

Triethylamine
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Dichloromethane (DCM)

Water

Saturated aqueous sodium chloride (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask, dissolve (4-bromo-2-methyl-phenyl)methanol (1.0 equivalent) and

triethylamine (1.7 equivalents) in dichloromethane.

Cool the mixture in an ice/water bath.

Slowly add methanesulfonyl chloride (1.7 equivalents) to the stirred mixture over a period of

30 minutes.

Allow the reaction mixture to warm to room temperature and stir for 16 hours.

Quench the reaction by adding water.

Extract the product with dichloromethane (2x).

Combine the organic layers and wash with saturated aqueous sodium chloride solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.

Purify the residue by passing it through a silica pad, eluting with a mixture of hexane and

ethyl acetate, to yield 1-Bromo-4-(chloromethyl)-2-methylbenzene.
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A yield of 86% has been reported for a similar synthesis.

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, should be

worn at all times. Dichloromethane is a suspected carcinogen and should be handled with care.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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